Cas no 64474-51-7 (Isomucronulatol)

Isomucronulatol Properties

Names and Identifiers

• 2H-1-Benzopyran-7-ol,3,4-dihydro-3-(2-hydroxy-3,4-dimethoxyphenyl)-, (3R)-
• 7,2′-Dihydroxy-3′,4′-Dimethoxyisoflavan
• isomucronulatol
• Isomucronulatol
• AKOS040763756
• MFCD08061494
• (3r)-7,2'-dihydroxy-3',4'-dimethoxyisoflavan
• XI161822
• (3R)-3-(2-hydroxy-3,4-dimethoxyphenyl)-3,4-dihydro-2H-chromen-7-ol
• HY-N2495A
• 2H-1-Benzopyran-7-ol, 3,4-dihydro-3-(2-hydroxy-3,4-dimethoxyphenyl)-,(3R)-
• (R)-Isomucronulatol
• (R)-3-(2-Hydroxy-3,4-dimethoxyphenyl)chroman-7-ol
• CS-0139936
• 64474-51-7
• 7,2'-Dihydroxy-3',4'-dimethoxyisoflavan
• TS-10179
• +Expand

• InChIKey： NQRBAPDEZYMKFL-NSHDSACASA-N
• Inchi： InChI=1S/C17H18O5/c1-20-14-6-5-13(16(19)17(14)21-2)11-7-10-3-4-12(18)8-15(10)22-9-11/h3-6,8,11,18-19H,7,9H2,1-2H3/t11-/m0/s1
• SMILES： COC1=C(C(=C(C=C1)C2CC3=C(C=C(C=C3)O)OC2)O)OC

Computed Properties

• Exact Mass: 302.11544
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 302.11542367g/mol
• Heavy Atom Count: 22
• Complexity: 363
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• LogP: 2.83370
• PSA: 68.15
• Refractive Index: 1.606
• Boiling Point: 426.8°C at 760 mmHg
• Melting Point: 152-153 ºC (chloroform )
• Flash Point: 211.9°C
• Solubility: Very slightly soluble (0.12 g/l) (25 º C),
• Density: 1.279±0.06 g/cm3 (20 ºC 760 Torr),